Cas no 91166-04-0 (Indeno[1,2-b]pyrrol-2(1H)-one, 5-bromo-3,3a,4,8b-tetrahydro-)

Indeno[1,2-b]pyrrol-2(1H)-one, 5-bromo-3,3a,4,8b-tetrahydro- structure
91166-04-0 structure
Product name:Indeno[1,2-b]pyrrol-2(1H)-one, 5-bromo-3,3a,4,8b-tetrahydro-
CAS No:91166-04-0
MF:C11H10BrNO
MW:252.10720205307
CID:4307924
PubChem ID:13368805

Indeno[1,2-b]pyrrol-2(1H)-one, 5-bromo-3,3a,4,8b-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • Indeno[1,2-b]pyrrol-2(1H)-one, 5-bromo-3,3a,4,8b-tetrahydro-
    • SCHEMBL10857848
    • SOTUJGIIWRVEFB-UHFFFAOYSA-N
    • 91166-04-0
    • 5-Bromo-3,3a,4,8b-tetrahydroindeno[1,2-b]pyrrol-2(1H)-one
    • 5-bromo-3,3a,4,8b-tetrahydro-1H-indeno[1,2-b]pyrrol-2-one
    • Inchi: InChI=1S/C11H10BrNO/c12-9-3-1-2-7-8(9)4-6-5-10(14)13-11(6)7/h1-3,6,11H,4-5H2,(H,13,14)
    • InChI Key: SOTUJGIIWRVEFB-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 250.99458Da
  • Monoisotopic Mass: 250.99458Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 29.1Ų

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